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Compound of Interest

2-Bromo-2',4'-
Compound Name: _
dichloroacetophenone

Cat. No.: B130626

Technical Support Center: Managing 2-Bromo-
2'.4'-dichloroacetophenone

This guide provides essential information for researchers, scientists, and drug development
professionals on safely managing the potent lachrymatory and hazardous effects of 2-Bromo-
2'.4'-dichloroacetophenone. Adherence to these protocols is critical for ensuring laboratory
safety.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromo-2',4'-dichloroacetophenone and why is it a lachrymator?

2-Bromo-2'4'-dichloroacetophenone is a halogenated aromatic ketone with the chemical
formula CsHsBrCI20.[1][2] It is a versatile intermediate used in the synthesis of
pharmaceuticals and agrochemicals.[1][3] Its structure, particularly the reactive bromine atom
alpha to a carbonyl group, makes it a potent lachrymator, meaning it is an irritant that causes
tearing, stinging, and pain in the eyes. This class of compounds reacts with physiological
nucleophiles, leading to the irritation of mucous membranes.

Q2: What are the primary health hazards associated with this compound?
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The primary health hazards are significant and require immediate attention upon exposure.
This chemical:

e Causes severe skin burns and eye damage.[4][5]

e |Is harmful if swallowed or inhaled.[4][6]

o May cause respiratory irritation.[4][7]

Q3: What immediate actions should | take if | am exposed to 2-Bromo-2',4'-
dichloroacetophenone?

Immediate and thorough action is crucial.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open.[4][6] Remove contact lenses if present and easy to do.[7] Seek immediate
medical attention from an ophthalmologist.[7]

o Skin Contact: Take off immediately all contaminated clothing, including footwear.[6][7][8]
Wash the affected area with soap and plenty of water for at least 15 minutes.[4][6] Seek
immediate medical attention.[4][6]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[4][7][9] If breathing is difficult or has stopped, provide artificial respiration.[4][6][9]
Seek immediate medical attention.[4][6]

e Ingestion: Do NOT induce vomiting.[6][9] Rinse the mouth and then have the person drink
two glasses of water at most.[7] Seek immediate medical attention.[6][7]

Q4: What engineering controls are essential for handling this chemical?

Proper engineering controls are the first line of defense.

o Always handle this substance inside a certified chemical fume hood.[4][9]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[4][6][9]
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e Use a properly designed ventilation system to control hazardous materials at the source.[6]
Q5: What Personal Protective Equipment (PPE) is mandatory?
Comprehensive PPE is required at all times when handling this compound.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[9] Standard safety
glasses are not sufficient.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent any
skin exposure.[4][6][7]

» Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][6]

[°]
Q6: How should | properly store this chemical?

Store the compound in a designated corrosives area.[4][6] Keep containers tightly closed in a
dry, cool, and well-ventilated place.[4][6][7][9] It should be stored away from incompatible
materials such as strong oxidizing agents and strong bases.[4][9]

Q7: What should | do in case of a spill?

In the event of a spill, evacuate the area immediately.[4] Ensure adequate ventilation and wear
full PPE, including respiratory protection.[6][7] Avoid generating dust.[7][8] For cleanup, use an
inert absorbent material to soak up the spill, then sweep or shovel it into a suitable, sealed
container for disposal.[4][6][9] Do not let the chemical enter drains.[6][7]

Troubleshooting Guide

Problem: | can smell a pungent odor and my eyes are starting to tear up, but I am not directly
handling an open container. What should | do?

o Immediate Action: Do not ignore these symptoms. Safely withdraw from the area and alert
your colleagues and lab supervisor immediately. This could indicate a leak from a stored
container or inadequate ventilation in the laboratory.
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e Troubleshooting: Check the seals on all containers of the chemical. Verify that the
laboratory's ventilation system and the specific fume hood you are using are functioning
correctly. Do not re-enter the area until it has been assessed and deemed safe by a qualified
safety officer.

Problem: | experienced a minor skin contact on my gloved hand and some of the liquid seeped
through to my skin. What is the correct decontamination procedure?

o Immediate Action: This is considered a direct exposure. Immediately proceed to the nearest
safety shower or sink. While continuously flushing the affected area with water, carefully
remove the contaminated glove and any affected clothing.

o Decontamination: Wash the skin with soap and plenty of water for at least 15 minutes.[4][6]
[8] Inform your supervisor and seek immediate medical attention, even if the irritation seems
minor.[4][6] Bring the Safety Data Sheet (SDS) with you.

Problem: My safety goggles fogged up during the experiment, obstructing my vision. What is
the safest way to address this?

e Immediate Action: Do not remove your goggles inside the fume hood or active work area.

e Procedure: Secure your experiment by stopping any additions and ensuring the reaction is
stable. Step away from the fume hood to a designated clean area. Only then, remove and
clean your goggles. If your gloves are contaminated, remove them before touching your
goggles. Wash your hands and put on a new pair of gloves before returning to your work.
Consider using anti-fog goggles or wipes for future experiments.

Data & Protocols
Physicochemical and Safety Data
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Property Value Reference(s)
Molecular Formula CsHsBrCl20 [1112]
Molecular Weight 267.93 g/mol [1][2]

White to off-white/brown
Appearance ) ) [1]
crystalline solid

Melting Point 25-29 °C [1]
Boiling Point 103-106 °C at 0.4 Torr [1][3]
Signal Word Danger [4]

H301 (Toxic if swallowed),
H314/H318 (Causes severe
skin burns and eye damage),
Hazard Statements o [4][5]
H315 (Causes skin irritation),
H335 (May cause respiratory

irritation)

Experimental Protocols

Protocol 1: Standard Handling Procedure

o Preparation: Before handling, ensure the chemical fume hood is certified and functioning.
Clear the workspace of any unnecessary items. Verify the location and operational status of
the nearest eyewash station and safety shower.

o PPE: Don all required PPE: a lab coat, chemical safety goggles, a face shield, and
appropriate chemical-resistant gloves.

e Weighing & Transfer: Conduct all weighing and transfers of the solid compound within the
fume hood. Use a disposable weighing boat. If transferring a solution, use a syringe or
cannula technigue to minimize exposure to vapors.

o Reaction Setup: Keep the reaction vessel within the fume hood and ensure it is properly
secured. If the reaction is heated, ensure the apparatus is equipped with a condenser to
prevent vapor release.
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o Cleanup: After the procedure, decontaminate all glassware and surfaces that may have
come into contact with the chemical. Dispose of all waste, including contaminated PPE and
weighing boats, in a properly labeled hazardous waste container.

o Final Steps: Wash hands and any exposed skin thoroughly with soap and water after
removing PPE.[4][7]

Protocol 2: Emergency Decontamination Protocol (Eyes & Skin)
o Alert: Immediately call for help to notify colleagues and a supervisor.

o Eye Decontamination:

[¢]

Proceed immediately to an eyewash station. Do not delay.

o

Push the activation lever and hold your eyelids open with your fingers.

[e]

Flush eyes with a continuous stream of water for at least 15 minutes.[4][6] Roll your
eyeballs to ensure water reaches all surfaces.

[e]

Have a colleague call for emergency medical services.

e Skin Decontamination:

[¢]

Proceed immediately to a safety shower.

[¢]

Remove all contaminated clothing while under the shower.

[e]

Wash the affected area with copious amounts of water and soap for at least 15 minutes.[4]

[6]i8]

[e]

Seek immediate medical attention.[4][6]
Protocol 3: Small Spill Clean-up Procedure (<109)
o Evacuate & Alert: Alert personnel in the immediate area and restrict access.

o Ventilate: Ensure the spill is contained within a functioning chemical fume hood.
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e Don PPE: Wear, at a minimum, double gloves, a lab coat, chemical safety goggles, a face
shield, and a respirator.

o Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.
Do not use combustible materials.

o Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous
waste container.[6][9] Use non-sparking tools.[10]

o Decontaminate: Wipe the spill area with a suitable decontamination solution, followed by

soap and water.

» Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.

Visual Guides
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Caption: Workflow for responding to personal exposure incidents.
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Caption: Step-by-step workflow for the safe handling of the chemical.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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